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Compound of Interest

Compound Name: Nitrosomethylurea

Cat. No.: B1605039 Get Quote

Due to its classification as a potent carcinogen, mutagen, and teratogen, providing a detailed,

step-by-step protocol for the preparation of Nitrosomethylurea (NMU) solutions is restricted.

The handling of such hazardous materials requires specialized training, equipment, and

institutional oversight that cannot be adequately addressed in a general guide.

Instead, this document provides comprehensive safety protocols and hazard management

procedures essential for any researcher or professional who may encounter NMU in a

controlled laboratory setting. The focus is on risk mitigation, personal protection, and

emergency preparedness. Always consult your institution's Environmental Health and Safety

(EHS) department before commencing any work with this compound.

Hazard Identification and Risk Assessment
Nitrosomethylurea is an alkylating agent that can cause severe health effects. Understanding

its properties is the first step in safe handling.

Physicochemical and Toxicological Data Summary
The following table summarizes key data for N-Nitrosomethylurea (CAS No: 684-93-5).
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Property Value Reference

Molecular Formula C₂H₅N₃O₂ [1][2]

Molecular Weight 103.08 g/mol [1][2][3]

Appearance
Pale yellow crystals or light

yellow moist powder
[2][3]

Primary Hazards

Probable human carcinogen

(EPA Group B2), mutagen,

teratogen, acutely toxic (oral)

[1][2][4][5]

GHS Hazard Codes

H228 (Flammable solid), H301

(Toxic if swallowed), H350

(May cause cancer), H360

(May damage fertility or the

unborn child)

[1]

Storage Temperature
2-8°C. Sensitive to humidity

and light.
[2]

Incompatibilities

Strong acids, strong bases,

water, nucleophilic reagents.

Alkaline hydrolysis can

produce toxic and explosive

gas.

[3][6]

Occupational Exposure Limits

No established occupational

exposure limits. All contact

should be reduced to the

lowest possible level.

[4]

Engineering and Administrative Controls
Strict controls are mandatory to prevent exposure. Work with NMU should only occur in

designated areas with restricted access.

Primary Engineering Control: All handling of solid NMU and preparation of its solutions must

be conducted within a certified chemical fume hood or a Class II, Type B2 biological safety
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cabinet that is vented to the outside.[7] The work surface should be protected with

absorbent, plastic-backed pads.

Designated Area: Clearly label the designated work area with warnings indicating the

presence of a potent carcinogen.

Standard Operating Procedures (SOPs): A detailed, site-specific SOP must be written and

approved by the principal investigator and the institution's EHS department before work

begins. All personnel must be trained on this SOP.

Transportation: When transporting NMU, even within the lab, it must be in a sealed, labeled,

and non-breakable secondary container.[7]

The following diagram illustrates the logical workflow for establishing a safe environment for

handling highly potent compounds like NMU.
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Risk Assessment & Control Workflow

Identify Hazard
(NMU is a potent carcinogen)

Develop Site-Specific SOP
(Consult with EHS)

Implement Engineering Controls
(Fume Hood / BSC)

Define Administrative Controls
(Designated Area, Training)

Specify Personal Protective Equipment (PPE)

Establish Emergency Procedures
(Spill, Exposure, Waste)

Conduct Pre-Work Training

Begin Work Under Supervision
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Spill Occurs

Is spill large or
outside containment?

Evacuate Area &
Call Emergency Services

Yes

Is spill small and
contained in fume hood?

No

Don Full PPE

Yes

Seek Assistance
Do Not Clean Up

No

Follow Spill
Decontamination Protocol

Report Incident to EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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